4-(dimethylamino)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-(dimethylamino)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H17N3O2S/c1-20(2)12-9-7-11(8-10-12)16(21)19-17-18-15-13(22-3)5-4-6-14(15)23-17/h4-10H,1-3H3,(H,18,19,21)
• InChI Key: XHXCUOGPLQMPRB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC=C3S2)OC
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

4-(dimethylamino)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide, also known as DMABN, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the benzothiazole family, which has been shown to exhibit a range of biological activities, including antitumor, antifungal, and antibacterial effects. In

Scientific Research Applications

Corrosion Inhibition

• Benzothiazole derivatives, related to 4-(dimethylamino)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide, have been synthesized and studied for their corrosion inhibiting effects against steel in hydrochloric acid solutions. These compounds showed high inhibition efficiencies, suggesting their potential application in protecting materials from corrosion (Hu et al., 2016).

Synthesis and Biological Activity

• The synthesis and anti-inflammatory activity of compounds derived from benzothiazole and thiazoline, including structures similar to the specified compound, have been investigated. Some derivatives demonstrated significant anti-inflammatory effects, indicating their potential as nonsteroidal anti-inflammatory drugs (Lynch et al., 2006).
• Novel benzothiazole-based heterocycles have been synthesized and exhibited antimicrobial activity, highlighting their potential use in developing new antimicrobial agents (Badne et al., 2011).

Microwave-Mediated Synthesis

• Microwave-assisted synthesis methods have been employed to create benzothiazole and benzimidazole-based heterocycles, demonstrating an efficient approach to producing these compounds for various applications, including potential pharmacological uses (Darweesh et al., 2016).

Anti-inflammatory Activity

• A study on newly synthesized Mannich base derivatives, including benzothiazole moieties, revealed in-vitro anti-inflammatory activities. These findings suggest the therapeutic potential of these compounds in inflammation-related conditions (Rathi et al., 2013).